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Compound of Interest

Compound Name: MS21570

Cat. No.: B10857986

Technical Support Center: MS21570

This guide provides technical support for researchers using MS21570, a novel small molecule
inhibitor of the Kinase-Associated Protein 5 (KAPS5). The following information offers guidance

on optimizing dosage to achieve maximal therapeutic efficacy while minimizing potential side
effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MS215707?

Al: MS21570 is a potent and selective ATP-competitive inhibitor of Kinase-Associated Protein
5 (KAP5). KAPS is a critical scaffold protein in the pro-inflammatory JNK signaling pathway. By
binding to the kinase domain on KAP5, MS21570 prevents the recruitment and phosphorylation
of the downstream effector, c-Jun, thereby inhibiting the expression of inflammatory cytokines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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